Cas no 76141-89-4 (1-[(4-fluorophenyl)methyl]-1,4-diazepane)
76141-89-4 structure
Product Name:1-[(4-fluorophenyl)methyl]-1,4-diazepane
CAS No:76141-89-4
MF:C12H17FN2
MW:208.275186300278
MDL:MFCD00816588
CID:90691
PubChem ID:2774433
Update Time:2025-08-05
1-[(4-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluorobenzyl)-1,4-diazepane
- 1-(4-Fluorobenzyl)homopiperazine
- 1-(4-FLUOROBENZYL)HOMOPIPERAZINEDIHYDROCHLORIDE
- 1-[(4-fluorophenyl)methyl]-1,4-diazepane
- DTXSID70379033
- CS-0124350
- Z203055904
- J-503295
- 76141-89-4
- AKOS000264518
- KZCHYFUMQQWGJK-UHFFFAOYSA-N
- EN300-25332
- D95556
- FS-3450
- MFCD00816588
- 1-(4-Fluorobenzyl)-1,4-diazepane, AldrichCPR
- SDCCGMLS-0065832.P001
- FT-0605707
- 1-(4-Fluoro-benzyl)-[1,4]diazepane
- SCHEMBL2003768
- A865548
- DB-056029
-
- MDL: MFCD00816588
- Inchi: 1S/C12H17FN2/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2
- InChI Key: KZCHYFUMQQWGJK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1CCNCCC1
Computed Properties
- Exact Mass: 208.13800
- Monoisotopic Mass: 208.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
- XLogP3: 1.6
Experimental Properties
- Color/Form: Liquid
- Density: 1.074
- Melting Point: 208-209°C
- Boiling Point: 112 °C
- Flash Point: 130.2°C
- Refractive Index: 1.522
- PSA: 15.27000
- LogP: 1.88770
- Solubility: Not determined
1-[(4-fluorophenyl)methyl]-1,4-diazepane Security Information
- Hazard Statement: Corrosive
- Hazardous Material transportation number:2735
- Hazard Category Code: 36/37/38-52-22-34
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:8
- Risk Phrases:R34
- Safety Term:S26;S36/37/39;S45
1-[(4-fluorophenyl)methyl]-1,4-diazepane Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-[(4-fluorophenyl)methyl]-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441773-100mg |
1-(4-fluorobenzyl)-1,4-diazepane |
76141-89-4 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B441773-500mg |
1-(4-fluorobenzyl)-1,4-diazepane |
76141-89-4 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B441773-1g |
1-(4-fluorobenzyl)-1,4-diazepane |
76141-89-4 | 1g |
$ 95.00 | 2022-06-07 | ||
| Chemenu | CM200191-25g |
1-(4-Fluorobenzyl)-1,4-diazepane |
76141-89-4 | 95% | 25g |
$445 | 2021-06-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15690-5 G |
1-[(4-fluorophenyl)methyl]-1,4-diazepane |
76141-89-4 | 95% | 5g |
¥ 363.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15690-10 G |
1-[(4-fluorophenyl)methyl]-1,4-diazepane |
76141-89-4 | 95% | 10g |
¥ 567.00 | 2021-05-07 | |
| Apollo Scientific | PC4089-1g |
1-(4-Fluorobenzyl)homopiperazine |
76141-89-4 | 95% | 1g |
£20.00 | 2025-02-21 | |
| Apollo Scientific | PC4089-5g |
1-(4-Fluorobenzyl)homopiperazine |
76141-89-4 | 95% | 5g |
£75.00 | 2025-02-21 | |
| Apollo Scientific | PC4089-10g |
1-(4-Fluorobenzyl)homopiperazine |
76141-89-4 | 95% | 10g |
£110.00 | 2025-02-21 | |
| Chemenu | CM200191-5g |
1-(4-Fluorobenzyl)-1,4-diazepane |
76141-89-4 | 95% | 5g |
$54 | 2022-06-10 |
1-[(4-fluorophenyl)methyl]-1,4-diazepane Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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